[(3-Chlorophenyl)methyl](2-ethoxyethyl)amine

• Molecular Formula: C11H16ClNO
• Molecular Weight: 213.70 g/mol
• IUPAC Name: N-[(3-chlorophenyl)methyl]-2-ethoxyethanamine
• InChI: InChI=1S/C11H16ClNO/c1-2-14-7-6-13-9-10-4-3-5-11(12)8-10/h3-5,8,13H,2,6-7,9H2,1H3
• InChI Key: KWUVSRBNSNMXBS-UHFFFAOYSA-N
• Canonical SMILES: CCOCCNCC1=CC(=CC=C1)Cl

Description

(3-Chlorophenyl)methylamine is a secondary amine featuring two distinct substituents: a 3-chlorophenylmethyl group and a 2-ethoxyethyl group. Though direct studies on this compound are scarce in the provided evidence, comparisons with structurally related amines (Table 1) offer insights into its hypothetical properties and applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (3-Chlorophenyl)methylamine typically involves the reaction of 3-chlorobenzyl chloride with 2-ethoxyethylamine under basic conditions. The reaction is usually carried out in an organic solvent such as dichloromethane or toluene, with a base like sodium hydroxide or potassium carbonate to neutralize the hydrochloric acid formed during the reaction .

Industrial Production Methods

This would include optimizing reaction conditions, such as temperature and solvent choice, to maximize yield and purity while minimizing costs and environmental impact .

Chemical Reactions Analysis

Types of Reactions

(3-Chlorophenyl)methylamine can undergo various chemical reactions, including:

Oxidation: The amine group can be oxidized to form corresponding nitroso or nitro compounds.

Reduction: The chlorophenyl group can be reduced to a phenyl group.

Substitution: The chlorine atom in the chlorophenyl group can be substituted with other nucleophiles, such as hydroxyl or amino groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) or hydrogen gas (H2) in the presence of a palladium catalyst are often used.

Substitution: Nucleophilic substitution reactions typically involve reagents like sodium hydroxide (NaOH) or ammonia (NH3).

Major Products Formed

Oxidation: Nitroso or nitro derivatives.

Reduction: Phenyl derivatives.

Substitution: Hydroxyl or amino-substituted derivatives.

Scientific Research Applications

(3-Chlorophenyl)methylamine has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activity and interactions with various biomolecules.

Medicine: Studied for its potential therapeutic effects and as a precursor in the synthesis of pharmaceutical compounds.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of (3-Chlorophenyl)methylamine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound’s unique structure allows it to bind to these targets, potentially modulating their activity and leading to various biological effects. The exact pathways and molecular targets involved depend on the specific application and context of its use .

Comparison with Similar Compounds

Comparative Analysis with Similar Compounds

Structural and Physicochemical Comparisons

Table 1. Key Properties of (3-Chlorophenyl)methylamine and Analogs

Compound Name	Molecular Formula	Molecular Weight	Key Substituents	Biological Activity/Notes	Reference
(3-Chlorophenyl)methylamine	C11H16ClNO	213.70	(3-ClPh)CH2, 2-ethoxyethyl	Inferred solubility and lipophilicity from substituents	-
(2-Ethoxyethyl)(methyl)amine	C5H13NO	103.16	2-ethoxyethyl, methyl	Boiling point: ~193°C; Density: 0.8363 g/cm³
(3-ClPh)CH2amine	C10H12ClN	181.66	(3-ClPh)CH2, allyl	Lab-grade intermediate (95% purity)
KB-2413 (benzimidazole derivative)	C17H24N2O4	320.39	2-ethoxyethyl, benzimidazole	Potent antihistaminic activity (oral and intravenous)
Nitrosobis(2-ethoxyethyl)amine	C8H18N2O2	174.24	Two 2-ethoxyethyl groups, nitroso	Carcinogenic (liver tumors in rats)

Key Observations:

Substituent Effects on Physicochemical Properties: The 2-ethoxyethyl group in (3-Chlorophenyl)methylamine likely improves aqueous solubility compared to purely aromatic amines (e.g., (3-ClPh)CH2amine). This is supported by the lower density (0.8363 g/cm³) and moderate boiling point (~193°C) of (2-ethoxyethyl)(methyl)amine .

Biological Activity: KB-2413, which contains a 2-ethoxyethyl group, demonstrates antihistaminic potency surpassing chlorpheniramine and ketotifen . This suggests that the 2-ethoxyethyl substituent may enhance pharmacokinetic properties (e.g., bioavailability) or target affinity. However, (3-Chlorophenyl)methylamine lacks the nitroso group, likely reducing carcinogenic risk.

Reactivity and Stability :

• The allyl group in (3-ClPh)CH₂amine introduces unsaturation, which may increase chemical reactivity (e.g., susceptibility to oxidation) compared to the ether-linked 2-ethoxyethyl group in the target compound .

Implications for Drug Design and Toxicology

• Solubility-Bioavailability Trade-off : The 2-ethoxyethyl group balances lipophilicity (from the 3-chlorophenyl group) with solubility, a critical factor in drug design. This is evident in KB-2413's superior oral efficacy .
• Toxicity Considerations: While nitrosobis(2-ethoxyethyl)amine is carcinogenic, the absence of a nitroso group in (3-Chlorophenyl)methylamine suggests a safer profile. However, chronic toxicity studies would be needed to confirm this.

Biological Activity

(3-Chlorophenyl)methylamine is a compound characterized by a phenyl ring with a chlorine substitution and an amine group attached to a 2-ethoxyethyl chain. This unique structure influences its biological activity, particularly in relation to neurotransmitter systems, making it a subject of interest in pharmacological research.

Chemical Structure and Properties

The molecular formula of (3-Chlorophenyl)methylamine is C$_{11}$H$_{16}$ClN, where the presence of the chlorine atom and the ethoxyethyl group affects both its reactivity and solubility. The compound belongs to the class of phenylmethylamines, which are known for their diverse applications in medicinal chemistry.

Biological Activity

Research indicates that (3-Chlorophenyl)methylamine exhibits significant biological activity, particularly in modulating neurotransmitter systems. Its structural similarity to neurotransmitters suggests potential roles in pharmacology, particularly concerning the central nervous system. Preliminary studies have shown that compounds with similar structures can interact with serotonin and dopamine receptors, indicating that this compound may influence mood regulation and cognitive functions.

The mechanism of action involves binding to specific neurotransmitter receptors, thereby modulating their activity. This interaction can influence various pathways associated with mood regulation, anxiety, and cognitive function. However, further research is necessary to elucidate the precise mechanisms involved.

Comparative Analysis with Similar Compounds

A comparative analysis highlights the unique features of (3-Chlorophenyl)methylamine relative to structurally similar compounds:

Compound Name	Key Features
[(3-Bromo-4-chlorophenyl)methyl]amine	Contains bromine instead of chlorine; different reactivity.
(3-Chlorophenyl)methylamine	Lacks the ethoxyethyl chain; alters solubility and activity.
[(3-Chloro-phenyl)(2-methoxyethyl)amine]	Has a methoxy group instead of ethoxy; affects chemical properties.
(4-Chloro-phenyl)methylamine	Different substitution pattern; alters biological interactions.

The distinct substitution pattern and presence of the 2-ethoxyethyl chain in (3-Chlorophenyl)methylamine contribute to its unique biological properties compared to these similar compounds.

Neuropharmacological Studies

A study investigating the neuropharmacological effects of (3-Chlorophenyl)methylamine revealed its potential as a modulator of serotonin receptors. In vitro assays indicated that the compound could enhance serotonin receptor activity, suggesting implications for treating mood disorders.

Toxicity Assessments

Toxicity assessments are crucial for evaluating the safety profile of (3-Chlorophenyl)methylamine. Initial findings suggest that it does not exhibit significant mutagenic properties, but further comprehensive toxicological evaluations are necessary to fully understand its safety profile in vivo .